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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tefzel® (ETFE), a

robust fluoropolymer, in cryogenic research. Its unique combination of mechanical toughness,

chemical inertness, and retention of properties at extremely low temperatures makes it a

suitable material for a variety of demanding applications.

Introduction to Tefzel® in Cryogenics
Tefzel®, a copolymer of ethylene and tetrafluoroethylene (ETFE), is a high-performance

thermoplastic renowned for its exceptional durability over a wide temperature range.[1] While

its applications at elevated temperatures are well-documented, its performance in cryogenic

environments is of significant interest to researchers working with liquefied gases and

preserving biological samples. Useful properties of Tefzel® are retained at cryogenic

temperatures, making it a reliable choice for components in cryogenic systems.[2] Its

continuous service temperature ranges from as low as -185°C (-300°F) to +150°C (+300°F).[1]

[3]

Key Properties at Cryogenic Temperatures
Tefzel® maintains its mechanical integrity and other critical properties at the extremely low

temperatures required for cryogenic research. As the temperature decreases, the tensile

strength of ETFE film shows a nearly linear increase, while the breaking elongation sees a

nearly linear decrease.[4]
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Data Presentation: Mechanical Properties of Tefzel®
(ETFE)
The following tables summarize the available quantitative data for the mechanical properties of

Tefzel® at ambient and cryogenic temperatures.

Table 1: Mechanical Properties of Tefzel® (ETFE) at Ambient Temperature (23°C / 73°F)

Property Test Method Typical Value

Tensile Strength ASTM D638 42 MPa (6100 psi)[5]

Tensile Elongation at Break ASTM D638 300%[5]

Flexural Modulus ASTM D790 1000 MPa (145,000 psi)[5]

Notched Izod Impact Strength ASTM D256 No Break[5]

Hardness (Shore D) ASTM D2240 D67[5]

Table 2: Mechanical Properties of ETFE Film at Cryogenic Temperatures
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Temperature
Tensile Strength
(MPa)

Elongation at
Break (%)

Test Condition

20°C (68°F) ~45 ~350
Uniaxial Tensile

Test[4]

0°C (32°F) ~55 ~300
Uniaxial Tensile

Test[4]

-20°C (-4°F) ~65 ~250
Uniaxial Tensile

Test[4]

-40°C (-40°F) ~75 ~200
Uniaxial Tensile

Test[4]

-60°C (-76°F) ~85 ~150
Uniaxial Tensile

Test[4]

-80°C (-112°F) ~95 ~100
Uniaxial Tensile

Test[4]

-100°C (-148°F) ~105 ~80
Uniaxial Tensile

Test[4]

-196°C (-320°F) > PCTFE, < PET & PI
More stable than PFA

& FEP

Immersion in Liquid

Nitrogen (77K)[6]

Note: Data for specific cryogenic temperatures can vary based on the grade of Tefzel® and the

specific test conditions.

Applications in Cryogenic Research
The robust properties of Tefzel® at low temperatures make it suitable for a range of

applications:

Cryogenic Sample Storage: Tefzel® films and containers can be used for the short-term and

long-term storage of biological samples and pharmaceuticals at cryogenic temperatures due

to their low permeability and chemical inertness.
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Tubing and Fluid Handling: Tefzel® tubing is used for the transfer of cryogenic liquids and

gases, such as liquid nitrogen, due to its flexibility, which is retained at low temperatures, and

its resistance to chemical attack.

Seals, Gaskets, and Linings: The material's ability to maintain a seal at cryogenic

temperatures makes it ideal for gaskets, O-rings, and liners in cryogenic equipment like

dewars, cryostats, and valve bodies.

Wire and Cable Insulation: In cryogenic instrumentation and equipment, Tefzel® serves as a

reliable electrical insulator for wires and cables, maintaining its dielectric properties and

mechanical strength.

Aerospace Components: The aerospace industry utilizes Tefzel® for various components in

cryogenic fuel systems and instrumentation due to its lightweight nature and performance

under extreme temperature fluctuations.

Experimental Protocols
The following are detailed methodologies for key experiments and procedures involving

Tefzel® in a cryogenic research setting.

Protocol 1: Cryogenic Mechanical Testing of Tefzel®
Components
Objective: To determine the mechanical properties (e.g., tensile strength, flexibility) of a

Tefzel® component at a specific cryogenic temperature (e.g., -196°C).

Materials:

Tefzel® test specimen (e.g., film, molded part)

Universal Testing Machine (UTM) with a cryogenic environmental chamber or a custom

fixture for testing in liquid nitrogen.[7]

Liquid Nitrogen (LN2)

Appropriate personal protective equipment (PPE): cryogenic gloves, face shield, lab coat.
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Procedure:

Specimen Preparation: Prepare the Tefzel® specimens according to the relevant ASTM or

ISO standard for the desired test (e.g., ASTM D638 for tensile properties).

Pre-cooling the Fixture: If using a custom fixture for LN2 immersion, slowly pour liquid

nitrogen into the fixture until it reaches a stable cryogenic temperature, indicated by a

reduction in the rate of LN2 evaporation.[7]

Specimen Equilibration: Place the Tefzel® specimen inside the cryogenic chamber or

submerge it in the liquid nitrogen-filled fixture. Allow the specimen's temperature to

equilibrate with the cryogenic environment.

Mechanical Testing: Conduct the mechanical test (e.g., three-point bending, compression)

using the UTM, ensuring the specimen remains at the target cryogenic temperature

throughout the test.[7] For tensile testing of films, specialized grips may be required to

prevent slippage at low temperatures.

Data Acquisition: Record the load-displacement data to determine the relevant mechanical

properties.

Post-Test Analysis: Carefully remove the fractured specimen from the test setup after it has

returned to a safe handling temperature. Analyze the fracture surface for signs of brittle or

ductile failure.

Protocol 2: Handling and Installation of Tefzel® Tubing
for Cryogenic Fluid Transfer
Objective: To safely transfer a cryogenic fluid (e.g., liquid nitrogen) using Tefzel® tubing.

Materials:

Tefzel® (ETFE) tubing of the appropriate diameter and wall thickness for the application.

Cryogenic fluid source (e.g., liquid nitrogen dewar).

Receiving vessel.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.veryst.com/case-studies/testing-polymers-cryogenic-temperatures
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.veryst.com/case-studies/testing-polymers-cryogenic-temperatures
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate fittings and connectors compatible with both the tubing and the cryogenic

equipment.

PPE: cryogenic gloves, face shield, lab coat.

Procedure:

Inspection: Before use, visually inspect the Tefzel® tubing for any cracks, kinks, or other

signs of damage.

Cutting and Fitting: Cut the tubing to the desired length using a sharp, clean blade to ensure

a square-cut end. Attach the appropriate fittings according to the manufacturer's instructions.

Ensure a secure and leak-tight connection.

Purging (if required): For applications sensitive to moisture or air, purge the tubing with a dry,

inert gas (e.g., nitrogen gas) before introducing the cryogenic fluid.

Pre-cooling: Slowly introduce the cryogenic fluid into the tubing. This gradual cooling

minimizes thermal shock to the material. You will observe boiling and outgassing as the

tubing cools down.

Fluid Transfer: Once the tubing has reached thermal equilibrium with the cryogenic fluid

(indicated by a significant reduction in boiling), proceed with the fluid transfer at a controlled

rate.

Post-Transfer: After the transfer is complete, safely disconnect the tubing. Be aware that the

tubing will remain at a very low temperature for some time. Allow it to warm up to ambient

temperature in a well-ventilated area before storage.

Leak Testing (for critical applications): For systems requiring high integrity, a leak test can be

performed. This can range from a simple bubble test under low pressure to more sensitive

methods like a helium mass spectrometer test for high-vacuum applications.[8]

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the application of

Tefzel® in cryogenic research.
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Workflow for Selecting Tefzel® for a Cryogenic Application

Phase 1: Requirement Analysis

Phase 2: Material Evaluation Phase 3: Prototyping and Testing Phase 4: Implementation
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Click to download full resolution via product page

Caption: Workflow for selecting Tefzel® for a cryogenic application.

Logical Relationships of Tefzel® Properties in Cryogenic Environments
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Caption: Logical relationships of Tefzel® properties in cryogenic environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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